2-(2,4-dichlorophenoxy)-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide
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Description
2-(2,4-dichlorophenoxy)-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H15Cl2N3O3 and its molecular weight is 404.25. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Research into compounds with similar structures has led to the development of novel synthetic methods and the evaluation of biological activities. For instance, the synthesis of various acetamide derivatives has been explored for their potential as antioxidants, antimicrobials, and herbicides. These studies reveal the versatility of acetamide compounds in drug development and agricultural applications.
Antioxidant and Antimicrobial Properties : Compounds such as N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives have been synthesized and evaluated for their antioxidant activity, demonstrating considerable activity in ferric reducing antioxidant power (FRAP) and DPPH methods (Gopi & Dhanaraju, 2020). Similar efforts in the synthesis of chloroquinoline and azetidinone derivatives have shown antibacterial activity against various bacterial strains (Le, Pham, & Nguyen, 2018).
Herbicide Development : Studies on chloroacetamide herbicides and their metabolism in liver microsomes highlight the agricultural applications of similar compounds. These herbicides, including acetochlor and metolachlor, have been investigated for their carcinogenic potential and metabolic pathways in both rats and humans, suggesting a complex metabolic activation pathway (Coleman, Linderman, Hodgson, & Rose, 2000).
Analgesic and Anti-inflammatory Agents : The development of novel derivatives for use as analgesic and anti-inflammatory agents demonstrates the potential therapeutic applications of acetamide compounds. For example, new pyridazin-3-one derivatives have been synthesized and evaluated for their activities, showing promise in the treatment of pain and inflammation (Nayak et al., 2014).
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15Cl2N3O3/c1-24-19(26)8-6-16(23-24)12-3-2-4-14(9-12)22-18(25)11-27-17-7-5-13(20)10-15(17)21/h2-10H,11H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKELKSNTVNNBAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)C2=CC(=CC=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15Cl2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.